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Compound of Interest

Compound Name:
tert-butyl N-(butan-2-

ylideneamino)carbamate

Cat. No.: B14049718

Get Quote

Executive Summary
Boc-hydrazones are critical intermediates in the synthesis of nitrogenous heterocycles (e.g.,

indoles, pyrazoles) and cross-coupling partners in medicinal chemistry. While the tert-

butyloxycarbonyl (Boc) group significantly mitigates the acute inhalation toxicity associated with

free hydrazine, these compounds retain latent genotoxic potential and present unique

physicochemical hazards—specifically pressure generation via isobutylene release and

hydrolytic reversion to toxic hydrazines.

Target Audience: Synthetic Chemists, HSE Officers, DMPK Scientists. Regulatory Context: ICH

M7 (Mutagenic Impurities), OSHA HCS 2012, REACH.

Chemical Identity & Physicochemical Profiling
Boc-hydrazones are not a single CAS entity but a functional class. The safety profile is a hybrid

of the Boc-protecting group and the parent hydrazone.
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Parameter
Representative Data
(Based on tert-Butyl
Carbazate)

Technical Implication

Functional Group
Carbazate / Hydrazone (

)

Latent hydrazine release upon

hydrolysis.

Physical State
Typically White/Off-white

Crystalline Solid

Dust explosion hazard if

micronized.

Melting Point
Range: 100°C – 120°C

(Decomposes)

Thermal Hazard: Do not heat

>100°C in closed systems.

Solubility
Soluble in DCM, MeOH,

DMSO; Low in Water

Lipophilicity increases skin

absorption risk.

pKa ~12 (NH proton)
Weakly acidic; stable to mild

base, labile to acid.

Hazard Identification (The "Why" Behind the SDS)
This section deconstructs the GHS classifications based on the reaction mechanisms of the

compound.

A. Toxicological Hazards (ICH M7 Context)
The primary toxicological concern is Genotoxicity.

Mechanism: In acidic physiological environments (e.g., stomach pH 1.5), Boc-hydrazones

can hydrolyze to release the parent carbonyl and Boc-hydrazine (or free hydrazine if Boc is

cleaved).

Regulatory Status: Hydrazines are "Cohort of Concern" or Class 2/3 mutagenic impurities

under ICH M7.

GHS Classification:

Acute Tox. 3 (Oral): Due to hydrolytic release of hydrazine.
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Muta. 2 / Carc. 2: Suspected of causing genetic defects/cancer (structure-dependent).

B. Physicochemical Hazards (Process Safety)
Thermal Decomposition: Upon heating (>100°C) or acid contact, the Boc group undergoes

fragmentation:

Risk: Rapid gas evolution (2 moles of gas per mole of substrate) can over-pressurize

sealed vials or reactors, leading to explosion.

Flammability: The tert-butyl moiety is essentially "frozen isobutylene." Once ignited, these

solids burn vigorously.

Master Safety Data Sheet (SDS) Framework
When authoring or reviewing an SDS for a novel Boc-hydrazone, the following data points are

mandatory.

Section 2: Hazard Identification (GHS Labeling)
Signal Word: DANGER

Hazard Statements:

H228: Flammable solid.[1][2][3]

H301: Toxic if swallowed.[1]

H315/H319: Causes skin/serious eye irritation.[2]

H341: Suspected of causing genetic defects (Must be assumed until Ames negative).

Section 5: Fire-Fighting Measures
Suitable Media: Alcohol-resistant foam, dry chemical, or

.[4]
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Specific Hazards: Emits toxic fumes (Nitrogen oxides) and flammable gas (Isobutylene)

under fire conditions.

Advice: Firefighters must use SCBA. Do not use high-volume water jets (spreads the burning

solid).

Section 10: Stability and Reactivity
Conditions to Avoid: Heat, flames, sparks.[2][4][5] Moisture (slow hydrolysis).

Incompatible Materials: Strong acids (triggers gas evolution), Strong oxidizers (fire risk).

Operational Protocols: Handling & Storage[2][3][5]
[6][7]
Protocol A: Synthesis & Isolation
Goal: Prevent inhalation of dust and exposure to hydrolytic byproducts.

Engineering Controls: All weighing and transfer must occur inside a Class II Biosafety

Cabinet or a fume hood with a face velocity >100 fpm.

PPE: Double nitrile gloves (0.11 mm min), lab coat, and safety goggles. N95/P3 respirator if

handling open powder outside containment.

Reaction Safety:

Venting:[5][6] If deprotecting the Boc group (e.g., with HCl/Dioxane or TFA), the vessel

MUST be vented to a scrubber to manage isobutylene/CO2 release.

Quenching: Quench acid reactions slowly at <0°C to control gas expansion rates.

Protocol B: Storage & Shelf-Life
Goal: Prevent spontaneous decomposition.

Temperature: Store at 2°C to 8°C.
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Atmosphere: Store under Argon or Nitrogen. Boc-hydrazones are hygroscopic; moisture

accelerates hydrolysis to hydrazine.

Container: Amber glass with PTFE-lined cap. Do not use metal containers (catalytic

decomposition risk).

Protocol C: Waste Disposal
Goal: Prevent formation of azides or environmental release.

Segregation: Segregate as "Toxic Organic Waste."

Prohibition: NEVER mix with oxidizing agents (e.g., nitric acid, bleach). Hydrazones +

Oxidizers

Azides/Diazo compounds (Explosive).

Destruction: Incineration is the only approved method.

Visualized Workflows
Diagram 1: Safe Handling Lifecycle
A logic flow for the safe movement of Boc-hydrazones through a research facility.
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Caption: Lifecycle management of Boc-hydrazones emphasizing temperature control and

containment.

Diagram 2: ICH M7 Risk Assessment Logic
Decision tree for determining if a Boc-hydrazone impurity requires control.

Impurity Identified:
Boc-Hydrazone

Structural Alert?
(N-N Bond)

Bacterial Mutagenicity
(Ames Test)

Class 1/2: Mutagenic
Control to TTC

 Positive (+)

Class 4/5: Non-Mutagenic
Treat as Regular Impurity

 Negative (-)

 Yes (Alerting)

 No Alert (Rare)

Click to download full resolution via product page

Caption: ICH M7 classification logic for Boc-hydrazone impurities in drug substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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